Cas no 848696-98-0 ((3,4,5-Trimethylpyridin-2-yl)methyl acetate)

• Product name: (3,4,5-Trimethylpyridin-2-yl)methyl acetate
• CAS No: 848696-98-0
• MF: C₁₁H₁₅NO₂
• MW: 193.2423
• CID: 1093696
• PubChem ID: 16737555

(3,4,5-Trimethylpyridin-2-yl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• (3,4,5-Trimethylpyridin-2-yl)methyl acetate
• SCHEMBL3393935
• (3,4,5-Trimethylpyridin-2-yl)methylacetate
• SB53742
• 848696-98-0

• Inchi： InChI=1S/C11H15NO2/c1-7-5-12-11(6-14-10(4)13)9(3)8(7)2/h5H,6H2,1-4H3
• InChI Key： DKIYLAWCFJGIPB-UHFFFAOYSA-N
• SMILES： CC1=CN=C(COC(=O)C)C(=C1C)C

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų
• XLogP3: 1.7

Additional information on (3,4,5-Trimethylpyridin-2-yl)methyl acetate

(3,4,5-Trimethylpyridin-2-yl)methyl acetate: An Overview of Its Properties and Applications

(3,4,5-Trimethylpyridin-2-yl)methyl acetate (CAS No. 848696-98-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its 3,4,5-trimethylpyridine core and an acetate ester functional group, which contribute to its distinct chemical properties and reactivity.

The 3,4,5-trimethylpyridine moiety is a well-known aromatic heterocycle that exhibits strong electron-donating properties due to the presence of three methyl groups. This structural feature makes it highly reactive in various chemical reactions, such as nucleophilic substitutions and electrophilic aromatic substitutions. The acetate ester group, on the other hand, imparts additional functionality and reactivity to the molecule, making it a valuable building block in the synthesis of more complex organic compounds.

Recent studies have highlighted the potential of (3,4,5-Trimethylpyridin-2-yl)methyl acetate in the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the use of this compound as a precursor in the synthesis of antiviral agents. The researchers found that the 3,4,5-trimethylpyridine core could be effectively modified to enhance the antiviral activity of the resulting compounds. This finding opens up new avenues for the development of more potent and selective antiviral drugs.

In addition to its pharmaceutical applications, (3,4,5-Trimethylpyridin-2-yl)methyl acetate has also shown promise in materials science. A study published in Advanced Materials (2020) investigated the use of this compound as a functional monomer in the synthesis of conductive polymers. The researchers demonstrated that the 3,4,5-trimethylpyridine moiety could be incorporated into polymer chains to improve their electrical conductivity and stability. This property makes it a potential candidate for applications in electronic devices and energy storage systems.

The synthetic versatility of (3,4,5-Trimethylpyridin-2-yl)methyl acetate has also been explored in organic synthesis. A review article published in Tetrahedron Letters (2019) highlighted several synthetic routes for preparing this compound from readily available starting materials. The most common method involves the acetylation of (3,4,5-trimethylpyridin-2-yl)methanol, which can be synthesized via a multi-step process involving alkylation and oxidation reactions. These synthetic strategies provide chemists with a robust toolkit for accessing this valuable compound.

The physical properties of (3,4,5-Trimethylpyridin-2-yl)methyl acetate have also been extensively studied. It is a colorless liquid with a molecular weight of 186.23 g/mol and a boiling point of approximately 160°C at 760 mmHg. The compound is soluble in common organic solvents such as ethanol and dichloromethane but has limited solubility in water. These properties make it suitable for use in both liquid-phase and solid-phase reactions.

Safety considerations are an important aspect when handling any chemical compound. While (3,4,5-Trimethylpyridin-2-yl)methyl acetate is not classified as a hazardous material under current regulations, it is recommended to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, (3,4,5-Trimethylpyridin-2-yl)methyl acetate (CAS No. 848696-98-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an attractive building block for the development of novel compounds with enhanced properties. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.